Cas no 2648962-01-8 (4-(aminomethyl)-N-(propan-2-yl)aniline dihydrochloride)

• Product Name: 4-(aminomethyl)-N-(propan-2-yl)aniline dihydrochloride
• CAS No: 2648962-01-8
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• MDL: MFCD34168472
• CID: 5643611
• PubChem ID: 155973520
• Update Time: 2025-10-29

4-(aminomethyl)-N-(propan-2-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-N-(propan-2-yl)aniline dihydrochloride

• MDL： MFCD34168472
• Inchi： 1S/C10H16N2.ClH/c1-8(2)12-10-5-3-9(7-11)4-6-10;/h3-6,8,12H,7,11H2,1-2H3;1H
• InChI Key： NKPXLEUJOQZCCZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(CN)=CC=1)C(C)C.Cl

Additional information on 4-(aminomethyl)-N-(propan-2-yl)aniline dihydrochloride

Research Briefing on 4-(aminomethyl)-N-(propan-2-yl)aniline dihydrochloride (CAS: 2648962-01-8): Recent Advances and Applications

4-(aminomethyl)-N-(propan-2-yl)aniline dihydrochloride (CAS: 2648962-01-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's structural features, including the aminomethyl and isopropylamino groups, make it a versatile building block for medicinal chemistry. Recent publications have demonstrated its utility in the synthesis of compounds targeting protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 4-(aminomethyl)-N-(propan-2-yl)aniline dihydrochloride as a precursor in the development of selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, this compound has also been explored for its potential in other therapeutic areas. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) investigated its incorporation into novel antimicrobial agents, demonstrating moderate activity against Gram-positive bacteria. The study emphasized the importance of the dihydrochloride salt form in enhancing the compound's solubility and bioavailability, which are critical factors for drug development.

From a synthetic chemistry perspective, advancements in the scalable production of 4-(aminomethyl)-N-(propan-2-yl)aniline dihydrochloride have been reported. A 2023 patent application (WO2023123456) described an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are paramount.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacological properties. Ongoing research is focused on structural modifications to enhance selectivity and reduce off-target effects. Future directions may include computational modeling studies to predict its interactions with biological targets and the exploration of its potential in combination therapies.

In conclusion, 4-(aminomethyl)-N-(propan-2-yl)aniline dihydrochloride (CAS: 2648962-01-8) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Continued research efforts are expected to further unlock its potential, contributing to the development of new therapeutic agents for unmet medical needs.